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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the proposed mechanism of action of

Aspochracin, an insecticidal cyclotripeptide produced by the fungus Aspergillus ochraceus.

While the precise molecular target of Aspochracin remains to be definitively validated, current

evidence suggests a plausible role as an inhibitor of the mitochondrial respiratory chain. This

document summarizes the available data, presents detailed experimental protocols to test this

hypothesis, and compares Aspochracin with other insecticides that share a similar proposed

mechanism.

Proposed Mechanism of Action: Inhibition of
Mitochondrial Complex I
Aspochracin is a cyclotripeptide composed of N-methyl-L-alanine, N-methyl-L-valine, and L-

ornithine, featuring an octatrienoic acid side chain. This side chain is critical for its biological

activity, as its hydrogenation leads to a complete loss of insecticidal properties[1]. While direct

experimental evidence for Aspochracin's mechanism is limited, the activity of a related

compound from Aspergillus ochraceus, circumdatin, provides a strong lead. Circumdatins have

been shown to inhibit the mammalian mitochondrial respiratory chain, specifically targeting

NADH oxidase (Complex I)[2]. This suggests that Aspochracin may share this mode of action,

disrupting cellular energy production in insects and leading to paralysis and death.

Aspochracin has demonstrated significant insecticidal activity, causing paralysis in silkworm
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(Bombyx mori) and fall webworm (Hyphantria cunea) larvae at a minimal concentration of 17

µg/g when administered by injection[3].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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